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Compound of Interest

Compound Name: alnuside A

Cat. No.: B1247047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Alnuside A is a naturally occurring diarylheptanoid glycoside found in plants of the Alnus

genus, notably Alnus firma. As a member of the diarylheptanoid class of compounds, it

possesses a characteristic structure of two aromatic rings linked by a seven-carbon chain. This

technical guide provides a detailed overview of the chemical structure, physicochemical

properties, and known biological activities of alnuside A. It includes a summary of its anti-

inflammatory properties and outlines the methodologies for its isolation and characterization,

serving as a valuable resource for researchers in natural product chemistry, pharmacology, and

drug discovery.

Chemical Structure and Identification
Alnuside A is chemically defined as (5S)-7-(3,4-dihydroxyphenyl)-1-(4-hydroxyphenyl)-5-

[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyheptan-3-one. The structure consists of a

diarylheptanoid aglycone linked to a glucose moiety.
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Property Value

Molecular Formula C₂₄H₃₀O₉

Molecular Weight 462.5 g/mol

IUPAC Name

(5S)-7-(3,4-dihydroxyphenyl)-1-(4-

hydroxyphenyl)-5-[(2S,3R,4S,5R)-3,4,5-

trihydroxyoxan-2-yl]oxyheptan-3-one

CAS Number Not available

PubChem CID 45782987

Standard InChI

InChI=1S/C24H30O9/c25-16-6-1-14(2-7-16)3-8-

17(26)12-18(9-4-15-5-10-19(27)20(28)11-15)33-

24-23(31)22(30)21(29)13-32-24/h1-2,5-7,10-

11,18,21-25,27-31H,3-4,8-9,12-

13H2/t18-,21+,22-,23+,24-/m0/s1

Standard InChIKey KQQLSXWIDDTWRR-RABNCREUSA-N

Isomeric SMILES

C1--INVALID-LINK--O--INVALID-LINK--

O)O)CC(=O)CCC3=CC=C(C=C3)O)O)O">C@H

O

Structural Visualization:

Caption: Chemical structure of alnuside A.

Physicochemical Properties
Alnuside A is a solid at room temperature. Due to the presence of multiple hydroxyl groups

and a glycosidic moiety, it is a moderately polar compound. This polarity renders it soluble in

polar solvents such as methanol, ethanol, and mixtures of water and alcohol.

Biological Activities
Anti-inflammatory Activity
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Alnuside A, isolated from Alnus firma, has been shown to possess anti-inflammatory

properties. It significantly inhibits the production of nitric oxide (NO) in lipopolysaccharide

(LPS)-stimulated RAW 264.7 macrophages.

Antioxidant Activity
The chemical structure of alnuside A, particularly the presence of a catechol (3,4-

dihydroxyphenyl) group, suggests that it has antioxidant properties. Catechol moieties are

known to be effective radical scavengers due to their ability to donate hydrogen atoms.

However, structure-activity relationship studies indicate that its antioxidant capacity is

moderate, especially when compared to related diarylheptanoids that contain two catechol

groups.

Experimental Protocols
Isolation of Alnuside A from Alnus firma
A general procedure for the isolation of diarylheptanoids from Alnus species is as follows:

Extraction: The dried and powdered plant material (e.g., bark or leaves) is extracted with a

polar solvent, typically methanol or ethanol, at room temperature. The extraction is usually

repeated multiple times to ensure maximum yield.

Solvent Partitioning: The crude extract is concentrated under reduced pressure and then

suspended in water. This aqueous suspension is then successively partitioned with solvents

of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol, to

separate compounds based on their polarity. Diarylheptanoid glycosides like alnuside A are

typically enriched in the more polar fractions (e.g., ethyl acetate and n-butanol).

Chromatographic Purification: The enriched fraction is subjected to a series of

chromatographic techniques for the isolation of pure compounds. This often involves:

Column Chromatography: Using stationary phases like silica gel, Sephadex LH-20, or MCI

gel with gradient elution systems of solvent mixtures (e.g., chloroform-methanol, ethyl

acetate-methanol-water).

Preparative High-Performance Liquid Chromatography (HPLC): A final purification step

using a reversed-phase column (e.g., C18) with a mobile phase such as a methanol-water
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or acetonitrile-water gradient.

Structure Elucidation: The structure of the isolated compound is determined using

spectroscopic methods, including:

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR, ¹³C-NMR, and 2D-NMR

(COSY, HMQC, HMBC) experiments to elucidate the detailed structure and

stereochemistry.
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Click to download full resolution via product page

Caption: General workflow for the isolation of alnuside A.

Signaling Pathways
The anti-inflammatory activity of alnuside A is associated with the inhibition of the nitric oxide

(NO) production pathway in macrophages. In response to inflammatory stimuli like

lipopolysaccharide (LPS), the inducible nitric oxide synthase (iNOS) enzyme is upregulated,

leading to a significant increase in NO production. Alnuside A is thought to interfere with this

pathway, likely by inhibiting the expression or activity of iNOS.
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Caption: Proposed anti-inflammatory mechanism of alnuside A.

Conclusion
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Alnuside A is a diarylheptanoid glycoside with a well-defined chemical structure and promising

anti-inflammatory and moderate antioxidant activities. This technical guide provides

foundational information for researchers interested in exploring its therapeutic potential. Further

studies are warranted to fully elucidate its mechanism of action, conduct comprehensive

structure-activity relationship analyses, and evaluate its efficacy and safety in preclinical and

clinical settings.

To cite this document: BenchChem. [Alnuside A: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247047#what-is-alnuside-a-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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